2-Iodoanisole
Overview
Description
2-Iodoanisole is an organoiodine compound that is iodobenzene substituted by a methoxy group at position 2 . It participates in palladium-catalyzed enantioselective Heck arylation of 2,3-dihydrofuran in the presence of chiral ionic liquids containing L-prolinate and L-lactate anions and non-chiral quaternary ammonium cations .
Synthesis Analysis
One method of synthesizing this compound involves the iodination of anisole. In this process, one mole quantity of anisole is dissolved in about four weight quantities of absolute ethanol. Then, three fourths mole quantity of commercial mercuric oxide is added and slightly more than one mole quantity of iodine is introduced in five portions with mechanical shaking between portions until the color of iodine nearly vanishes .
Molecular Structure Analysis
The molecular formula of this compound is C7H7IO . It is an aromatic ether and an organoiodine compound .
Chemical Reactions Analysis
This compound participates in palladium-catalyzed enantioselective Heck arylation of 2,3-dihydrofuran in the presence of chiral ionic liquids containing L-prolinate and L-lactate anions and non-chiral quaternary ammonium cations .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 234.03 g/mol . It is a liquid at 20 degrees Celsius .
Scientific Research Applications
Catalysis in Organic Reactions : 2-Iodoanisole has been identified as an effective precatalyst for oxidative cyclization in organic synthesis. It plays a crucial role in converting N-alkenylamides into 2-oxazolines, a process studied through computational modeling and experiments (Butt et al., 2019).
Electronic Structure and Reactivity : The electronic structures of iodoanisoles, including this compound, have been analyzed to understand their high reactivity in organic reactions. This study used ultraviolet photoelectron spectroscopy to reveal how the substituents in iodoanisoles contribute to their electron-rich nature (Tong et al., 2009).
Iodine Transfer Reactions : this compound has been used in the direct iodination of polyalkylbenzenes, demonstrating its utility in transferring iodine atoms in synthetic chemistry (Suzuki et al., 1964).
Sonogashira Coupling in Aqueous Media : The compound has been involved in Sonogashira coupling reactions, a type of cross-coupling reaction in organic chemistry. Its role in these reactions has been explored in aqueous media, highlighting its potential in green chemistry applications (Suzaki et al., 2019).
Electroreductive Carboxylation : Research has explored the use of this compound in the electroreductive carboxylation of halobenzenes. This process involves the conversion of iodoanisole to various products under controlled conditions, demonstrating its versatility in organic synthesis (Murcia & Peters, 1992).
Photocatalysis Applications : A study has utilized iodo-BODIPYs (related to iodoanisoles) as visible-light-driven photocatalysts. This research opens up new avenues for the use of iodoanisoles in photocatalysis, especially in reactions like the oxidation of thioanisole (Li et al., 2013).
Mechanism of Action
Target of Action
It’s known that this compound participates in palladium-catalyzed enantioselective heck arylation .
Mode of Action
2-Iodoanisole interacts with its targets through a process known as palladium-catalyzed enantioselective Heck arylation . This reaction involves the use of chiral ionic liquids containing L-prolinate and L-lactate anions and non-chiral quaternary ammonium cations .
Biochemical Pathways
Its involvement in the heck arylation process suggests it may influence pathways related to the formation of carbon-carbon bonds .
Pharmacokinetics
It’s known that the compound is miscible in alcohol, chloroform, and diethyl ether, but insoluble in water . This suggests that its bioavailability could be influenced by these solubility properties.
Result of Action
Its role in the heck arylation process suggests it may contribute to the formation of carbon-carbon bonds, which are fundamental to the structure of organic compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its solubility properties suggest that the presence of certain solvents (such as alcohol, chloroform, and diethyl ether) could enhance its action, while its insolubility in water could limit its efficacy in aqueous environments .
Safety and Hazards
2-Iodoanisole may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and keep containers tightly closed in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
1-iodo-2-methoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO/c1-9-7-5-3-2-4-6(7)8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVQWNQBEUKXONL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1060184 | |
Record name | Benzene, 1-iodo-2-methoxy- | |
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URL | https://comptox.epa.gov/dashboard/DTXSID1060184 | |
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Molecular Weight |
234.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow liquid; Darkened by light exposure; [Merck Index] Clear light yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | o-Iodoanisole | |
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CAS RN |
529-28-2 | |
Record name | 2-Iodoanisole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=529-28-2 | |
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Record name | o-Iodoanisole | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000529282 | |
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Record name | 2-Iodoanisole | |
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Record name | Benzene, 1-iodo-2-methoxy- | |
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Record name | Benzene, 1-iodo-2-methoxy- | |
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URL | https://comptox.epa.gov/dashboard/DTXSID1060184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-iodoanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.689 | |
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Record name | O-IODOANISOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/75Y5532R8O | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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